Cas no 1461709-33-0 (4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride)

• Product Name: 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride
• CAS No: 1461709-33-0
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 4601122
• PubChem ID: 75480866
• Update Time: 2025-06-15

4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline hydrochloride
• 4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline;hydrochloride
• 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride

• Inchi： 1S/C10H11N3O.ClH/c1-7-12-10(14-13-7)6-8-2-4-9(11)5-3-8;/h2-5H,6,11H2,1H3;1H
• InChI Key： FQXFUNGGYGTBQW-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC2C=CC(=CC=2)N)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 64.9

Additional information on 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride

Comprehensive Overview of 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride (CAS No. 1461709-33-0)

4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride (CAS No. 1461709-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxadiazole ring structure, is increasingly studied for its potential applications in drug discovery and material science. The presence of both aniline and oxadiazole moieties makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride has surged due to their role in developing small-molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential as a pharmacophore in designing kinase inhibitors or antimicrobial agents. The compound’s CAS No. 1461709-33-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends driving interest in this compound is its applicability in targeted drug delivery systems. With the rise of precision medicine, scientists are exploring how 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride can be functionalized to enhance bioavailability and receptor binding affinity. Its hydrochloride salt form improves solubility, a critical factor for in vivo studies. This aligns with the broader industry focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion).

From a synthetic chemistry perspective, the oxadiazole core in CAS No. 1461709-33-0 offers stability against metabolic degradation, a feature highly valued in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The compound’s methylaniline group further allows for diverse cross-coupling reactions, enabling the creation of complex scaffolds for high-throughput screening. Such properties make it a staple in fragment-based drug design.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some traditional intermediates, 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride is designed to align with green chemistry principles, minimizing hazardous byproducts. This resonates with the pharmaceutical industry’s shift toward sustainable synthesis methods, a topic frequently queried in SEO trends related to chemical innovation.

In summary, 4-(3-methyl-1,2,4-oxadiazol-5-yl)methylaniline hydrochloride (CAS No. 1461709-33-0) represents a cutting-edge tool for researchers tackling challenges in drug development and material engineering. Its multifaceted applications—from bioconjugation to catalysis—underscore its value in modern science. As interest in tailored therapeutics grows, this compound is poised to remain a focal point in both academic and industrial settings.